N-{2-[2-(4-butoxybenzylidene)hydrazino]-2-oxoethyl}-N-(2-ethylphenyl)benzenesulfonamide

• Molecular Formula: C27H31N3O4S
• Molecular Weight: 493.6 g/mol
• IUPAC Name: 2-[N-(benzenesulfonyl)-2-ethylanilino]-N-[(E)-(4-butoxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C27H31N3O4S/c1-3-5-19-34-24-17-15-22(16-18-24)20-28-29-27(31)21-30(26-14-10-9-11-23(26)4-2)35(32,33)25-12-7-6-8-13-25/h6-18,20H,3-5,19,21H2,1-2H3,(H,29,31)/b28-20+
• InChI Key: NMCLCQHHSCRKNS-VFCFBJKWSA-N
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)/C=N/NC(=O)CN(C2=CC=CC=C2CC)S(=O)(=O)C3=CC=CC=C3
• SMILES: CCCCOC1=CC=C(C=C1)C=NNC(=O)CN(C2=CC=CC=C2CC)S(=O)(=O)C3=CC=CC=C3

Description

N-{2-[2-(4-butoxybenzylidene)hydrazino]-2-oxoethyl}-N-(2-ethylphenyl)benzenesulfonamide, also known as BB-94, is a chemical compound that belongs to the family of hydroxamic acids. It has been extensively studied for its potential applications in the field of cancer research. BB-94 is a potent inhibitor of matrix metalloproteinases (MMPs), which are enzymes that play a crucial role in the degradation of extracellular matrix (ECM) proteins. MMPs are involved in various physiological and pathological processes, such as tissue remodeling, wound healing, and tumor invasion and metastasis.

Scientific Research Applications

N-{2-[2-(4-butoxybenzylidene)hydrazino]-2-oxoethyl}-N-(2-ethylphenyl)benzenesulfonamide has been extensively studied for its potential applications in cancer research. MMPs are overexpressed in various types of cancer, and their inhibition has been shown to suppress tumor growth and metastasis. N-{2-[2-(4-butoxybenzylidene)hydrazino]-2-oxoethyl}-N-(2-ethylphenyl)benzenesulfonamide has been shown to inhibit the activity of MMPs, including MMP-2, MMP-9, and MMP-14, both in vitro and in vivo. In addition, N-{2-[2-(4-butoxybenzylidene)hydrazino]-2-oxoethyl}-N-(2-ethylphenyl)benzenesulfonamide has been shown to sensitize cancer cells to chemotherapy and radiation therapy, suggesting that it could be used in combination with these treatments to enhance their efficacy.

Mechanism of Action

N-{2-[2-(4-butoxybenzylidene)hydrazino]-2-oxoethyl}-N-(2-ethylphenyl)benzenesulfonamide inhibits MMPs by binding to the active site of the enzyme, which prevents the enzyme from cleaving ECM proteins. MMPs are involved in the degradation of various ECM proteins, including collagen, laminin, and fibronectin, which are essential for maintaining the integrity of the ECM. By inhibiting MMPs, N-{2-[2-(4-butoxybenzylidene)hydrazino]-2-oxoethyl}-N-(2-ethylphenyl)benzenesulfonamide prevents the degradation of ECM proteins, which can suppress tumor invasion and metastasis.
Biochemical and Physiological Effects
N-{2-[2-(4-butoxybenzylidene)hydrazino]-2-oxoethyl}-N-(2-ethylphenyl)benzenesulfonamide has been shown to have various biochemical and physiological effects. In addition to inhibiting MMPs, N-{2-[2-(4-butoxybenzylidene)hydrazino]-2-oxoethyl}-N-(2-ethylphenyl)benzenesulfonamide has been shown to inhibit the activity of other enzymes, such as cathepsin B and plasmin, which are also involved in tumor invasion and metastasis. N-{2-[2-(4-butoxybenzylidene)hydrazino]-2-oxoethyl}-N-(2-ethylphenyl)benzenesulfonamide has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis. Finally, N-{2-[2-(4-butoxybenzylidene)hydrazino]-2-oxoethyl}-N-(2-ethylphenyl)benzenesulfonamide has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

N-{2-[2-(4-butoxybenzylidene)hydrazino]-2-oxoethyl}-N-(2-ethylphenyl)benzenesulfonamide has several advantages and limitations for lab experiments. One advantage is that it is a potent and selective inhibitor of MMPs, which makes it a valuable tool for studying the role of MMPs in various physiological and pathological processes. Another advantage is that it has been extensively studied, and its mechanism of action is well understood. However, N-{2-[2-(4-butoxybenzylidene)hydrazino]-2-oxoethyl}-N-(2-ethylphenyl)benzenesulfonamide also has some limitations. One limitation is that it has poor solubility in water, which can make it difficult to use in certain experiments. Another limitation is that it has a short half-life in vivo, which can limit its efficacy as a therapeutic agent.

Future Directions

There are several future directions for research on N-{2-[2-(4-butoxybenzylidene)hydrazino]-2-oxoethyl}-N-(2-ethylphenyl)benzenesulfonamide. One direction is to develop more potent and selective MMP inhibitors that have better pharmacokinetic properties. Another direction is to study the role of MMPs in other physiological and pathological processes, such as wound healing and inflammation. Finally, N-{2-[2-(4-butoxybenzylidene)hydrazino]-2-oxoethyl}-N-(2-ethylphenyl)benzenesulfonamide could be used as a starting point for the development of new therapeutic agents for cancer and other diseases.

Synthesis Methods

The synthesis of N-{2-[2-(4-butoxybenzylidene)hydrazino]-2-oxoethyl}-N-(2-ethylphenyl)benzenesulfonamide involves several steps, starting from the reaction of 2-ethylphenylamine with chlorosulfonic acid to form the corresponding sulfonamide. This intermediate is then reacted with 4-butoxybenzaldehyde to obtain the Schiff base, which is subsequently reduced with sodium borohydride to yield the corresponding hydrazine. Finally, the hydrazine is reacted with ethyl 2-oxoacetate to form N-{2-[2-(4-butoxybenzylidene)hydrazino]-2-oxoethyl}-N-(2-ethylphenyl)benzenesulfonamide.